3-(4-ethoxyphenyl)-N'-(3-phenyl-2-propen-1-ylidene)-1H-pyrazole-5-carbohydrazide

• IUPAC Name: 3-(4-ethoxyphenyl)-N-[(E)-[(E)-3-phenylprop-2-enylidene]amino]-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C21H20N4O2/c1-2-27-18-12-10-17(11-13-18)19-15-20(24-23-19)21(26)25-22-14-6-9-16-7-4-3-5-8-16/h3-15H,2H2,1H3,(H,23,24)(H,25,26)/b9-6+,22-14+
• InChI Key: YDVMKEBZHUVLQV-HSRIELGNSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NNC(=C2)C(=O)NN=CC=CC3=CC=CC=C3
• Isomeric SMILES: CCOC1=CC=C(C=C1)C2=NNC(=C2)C(=O)N/N=C/C=C/C3=CC=CC=C3
• Molecular Formula: C21H20N4O2
• Molecular Weight: 360.4 g/mol

Description

3-(4-ethoxyphenyl)-N'-(3-phenyl-2-propen-1-ylidene)-1H-pyrazole-5-carbohydrazide, also known as EPPC, is a chemical compound that has garnered significant attention in the field of scientific research due to its potential applications in various fields.

Scientific Research Applications

3-(4-ethoxyphenyl)-N'-(3-phenyl-2-propen-1-ylidene)-1H-pyrazole-5-carbohydrazide has been studied extensively for its potential applications in various fields, including medicinal chemistry, organic synthesis, and material science. In medicinal chemistry, 3-(4-ethoxyphenyl)-N'-(3-phenyl-2-propen-1-ylidene)-1H-pyrazole-5-carbohydrazide has been shown to exhibit significant anti-tumor, anti-inflammatory, and anti-diabetic activities. In organic synthesis, 3-(4-ethoxyphenyl)-N'-(3-phenyl-2-propen-1-ylidene)-1H-pyrazole-5-carbohydrazide has been used as a key building block for the synthesis of various biologically active compounds. In material science, 3-(4-ethoxyphenyl)-N'-(3-phenyl-2-propen-1-ylidene)-1H-pyrazole-5-carbohydrazide has been used as a ligand for the synthesis of metal complexes with potential applications in catalysis and materials science.

Mechanism of Action

The exact mechanism of action of 3-(4-ethoxyphenyl)-N'-(3-phenyl-2-propen-1-ylidene)-1H-pyrazole-5-carbohydrazide is not fully understood. However, it is believed to exert its biological effects through the inhibition of various enzymes and signaling pathways, including the NF-κB pathway, COX-2, and 5-LOX.
Biochemical and Physiological Effects:
3-(4-ethoxyphenyl)-N'-(3-phenyl-2-propen-1-ylidene)-1H-pyrazole-5-carbohydrazide has been shown to exhibit significant anti-tumor, anti-inflammatory, and anti-diabetic activities. It has also been shown to inhibit the growth and proliferation of various cancer cell lines, including breast, lung, and colon cancer cells. In addition, 3-(4-ethoxyphenyl)-N'-(3-phenyl-2-propen-1-ylidene)-1H-pyrazole-5-carbohydrazide has been shown to exhibit potent anti-inflammatory effects by inhibiting the production of various pro-inflammatory cytokines, such as TNF-α and IL-1β. Furthermore, 3-(4-ethoxyphenyl)-N'-(3-phenyl-2-propen-1-ylidene)-1H-pyrazole-5-carbohydrazide has been shown to exhibit anti-diabetic effects by improving glucose tolerance and insulin sensitivity.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(4-ethoxyphenyl)-N'-(3-phenyl-2-propen-1-ylidene)-1H-pyrazole-5-carbohydrazide is its broad range of biological activities, which makes it a potential candidate for the development of new drugs and therapies. However, one of the main limitations of 3-(4-ethoxyphenyl)-N'-(3-phenyl-2-propen-1-ylidene)-1H-pyrazole-5-carbohydrazide is its relatively low solubility in water, which can make it difficult to work with in certain lab experiments.

Future Directions

There are several potential future directions for the study of 3-(4-ethoxyphenyl)-N'-(3-phenyl-2-propen-1-ylidene)-1H-pyrazole-5-carbohydrazide. One possible direction is the development of new 3-(4-ethoxyphenyl)-N'-(3-phenyl-2-propen-1-ylidene)-1H-pyrazole-5-carbohydrazide-based drugs and therapies for the treatment of various diseases, including cancer and diabetes. Another possible direction is the further exploration of the mechanism of action of 3-(4-ethoxyphenyl)-N'-(3-phenyl-2-propen-1-ylidene)-1H-pyrazole-5-carbohydrazide and its potential interactions with various enzymes and signaling pathways. Finally, the synthesis of new 3-(4-ethoxyphenyl)-N'-(3-phenyl-2-propen-1-ylidene)-1H-pyrazole-5-carbohydrazide derivatives with improved solubility and biological activity is another potential future direction.
Conclusion:
In conclusion, 3-(4-ethoxyphenyl)-N'-(3-phenyl-2-propen-1-ylidene)-1H-pyrazole-5-carbohydrazide is a chemical compound that has garnered significant attention in the field of scientific research due to its potential applications in various fields. Its broad range of biological activities and potential for the development of new drugs and therapies make it an exciting area of study for future research.